Cas no 1465984-90-0 (2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido2,3-dpyrimidin-4-one)

• Product Name: 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido2,3-dpyrimidin-4-one
• CAS No: 1465984-90-0
• MF: C₁₂H₁₉N₅O
• MW: 249.312161684036
• MDL: MFCD19019967
• CID: 5244548
• PubChem ID: 136081506
• Update Time: 2026-03-08

2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4(3H)-one, 5,6,7,8-tetrahydro-2-(4-methyl-1-piperazinyl)-
• 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido2,3-dpyrimidin-4-one

• MDL： MFCD19019967
• Inchi： 1S/C12H19N5O/c1-16-5-7-17(8-6-16)12-14-10-9(11(18)15-12)3-2-4-13-10/h2-8H2,1H3,(H2,13,14,15,18)
• InChI Key： ICYDZEHMWVMIQV-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C)CC2)NC(=O)C2CCCNC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido2,3-dpyrimidin-4-one

Exploring the Potential of 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 1465984-90-0) in Modern Research and Applications

The compound 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one (CAS No. 1465984-90-0) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and biochemical research. This heterocyclic molecule, featuring a pyrido[2,3-d]pyrimidin-4-one core coupled with a 4-methylpiperazine moiety, exhibits intriguing pharmacological characteristics that make it a subject of interest for drug discovery and development.

One of the key reasons researchers are focusing on this compound is its structural similarity to known kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various health conditions. The presence of the pyrido[2,3-d]pyrimidin-4-one scaffold, which is commonly found in kinase inhibitors, suggests potential applications in targeting specific enzymatic processes. This has led to increased searches for "pyrido[2,3-d]pyrimidin-4-one derivatives" and "kinase inhibitor scaffolds" in scientific literature databases.

From a synthetic chemistry perspective, the incorporation of the 4-methylpiperazine group offers several advantages. This modification can enhance solubility and bioavailability, two critical factors in drug development. Recent trends in medicinal chemistry emphasize the importance of such structural optimizations, as evidenced by the growing number of publications exploring "piperazine-containing drug candidates" and "solubility-enhancing moieties". The specific positioning of the methyl group in this compound's piperazine ring may also influence its binding affinity and selectivity.

The compound's potential extends beyond traditional pharmaceutical applications. With the rising interest in "small molecule probes" for biological research, 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one could serve as a valuable tool for studying cellular processes. Its fluorescence properties (if any) and ability to interact with specific biomolecules make it a candidate for developing new research reagents. This aligns with current scientific trends focusing on "chemical biology tools" and "mechanistic probes".

Quality control and characterization of this compound present interesting challenges and opportunities. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are essential for verifying its purity and structure. The scientific community has shown increasing interest in "analytical method development" for complex heterocycles, making this aspect particularly relevant for researchers working with similar compounds.

In the context of green chemistry and sustainable synthesis, researchers are exploring more efficient routes to prepare pyrido[2,3-d]pyrimidin-4-one derivatives. Recent publications have highlighted methods involving "catalyst-free reactions" and "microwave-assisted synthesis" for related structures. These developments address growing concerns about environmental impact in chemical research while potentially improving yields and reducing costs for compounds like 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one.

The compound's stability under various conditions is another area of active investigation. Understanding its "degradation pathways" and "storage stability" is crucial for both research and potential commercial applications. This has become particularly important as regulatory requirements for compound characterization become more stringent worldwide.

Looking forward, the scientific community anticipates further exploration of 2-(4-methylpiperazin-1-yl)-3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidin-4-one in various contexts. Its potential as a "privileged structure" in medicinal chemistry, possible applications in "targeted therapy", and utility as a "research chemical" continue to drive interest. As synthetic methodologies advance and biological screening becomes more sophisticated, we can expect to see more publications and patents involving this intriguing molecule.

For researchers considering working with this compound, it's worth noting that proper handling procedures should always be followed, even though it's not classified as hazardous. The growing emphasis on "laboratory safety best practices" and "responsible research" makes this an important consideration in all chemical investigations.